Cas no 1403383-55-0 (4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride)

• Product Name: 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride
• CAS No: 1403383-55-0
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• MDL: MFCD32632537
• CID: 3039187
• PubChem ID: 70873276
• Update Time: 2025-06-08

4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride
• SY253120
• SCHEMBL13278677
• 1403383-55-0
• (S)-4-[4-[(3-Amino-2-hydroxypropyl)amino]phenyl]morpholin-3-one Hydrochloride
• MFCD32632537
• (S)-4-[4-[(3-Amino-2-hydroxypropyl)amino]phenyl]morpholin-3-oneHydrochloride

• MDL： MFCD32632537
• Inchi： 1S/C13H19N3O3.ClH/c14-7-12(17)8-15-10-1-3-11(4-2-10)16-5-6-19-9-13(16)18;/h1-4,12,15,17H,5-9,14H2;1H
• InChI Key： SOQXBVLFNGZAMJ-UHFFFAOYSA-N
• SMILES： Cl.O1CC(N(C2C=CC(=CC=2)NCC(CN)O)CC1)=O

Computed Properties

• Exact Mass: 301.11900
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 87.82000
• LogP: 1.42160

4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride

Comprehensive Overview of 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride (CAS No. 1403383-55-0)

4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride (CAS No. 1403383-55-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its morpholin-3-one core and hydroxypropylamino side chain, is often explored for its role in modulating biological pathways, particularly those related to enzyme inhibition and receptor binding.

The R-enantiomer configuration of this compound is critical for its biological activity, as it enhances stereoselective interactions with target proteins. Researchers have focused on its potential in drug development, especially in areas such as neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies.

In recent years, the demand for small-molecule inhibitors and precision medicine has surged, aligning with the growing interest in personalized therapeutics. 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride fits into this trend due to its potential as a targeted therapy candidate. Its mechanism of action often involves the modulation of kinase activity or G-protein-coupled receptors (GPCRs), which are hot topics in current biomedical research.

From a synthetic chemistry perspective, the compound's multi-step synthesis requires expertise in asymmetric catalysis and chiral resolution. The presence of both amino and hydroxy functional groups allows for further derivatization, enabling the creation of analogs with improved pharmacokinetic properties. This flexibility makes it a valuable scaffold for medicinal chemistry projects.

The compound's stability under physiological conditions is another area of interest. Studies have shown that the morpholin-3-one ring contributes to its metabolic stability, reducing rapid degradation in biological systems. This property is particularly relevant for oral bioavailability, a key consideration in drug design. Researchers are also investigating its potential as a pro-drug due to the presence of the hydrochloride moiety, which can enhance absorption.

In the context of AI-driven drug discovery, 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride has been featured in computational studies predicting its binding affinity for various targets. The rise of machine learning in chemistry has accelerated the identification of its potential applications, with algorithms suggesting its utility in rare diseases and orphan drug development.

Environmental and safety profiles of this compound are also under scrutiny, as the pharmaceutical industry moves toward green chemistry principles. Its synthesis has been optimized to minimize waste, aligning with sustainable practices. Additionally, its low toxicity profile in preliminary assays makes it a promising candidate for further preclinical evaluation.

For researchers seeking high-purity reference standards, CAS No. 1403383-55-0 is available from specialized suppliers, often with detailed analytical data (e.g., HPLC, NMR). The compound's characterization is essential for reproducibility in studies, a growing concern in academic research and industrial R&D.

Looking ahead, the versatility of 4-[4-{(R)-3-amino-2-hydroxypropylamino}phenyl]morpholin-3-one hydrochloride positions it as a molecule of interest in combinatorial chemistry and fragment-based drug design. Its role in addressing undruggable targets—a major challenge in modern pharmacology—remains an active area of investigation. Collaborative efforts between academia and industry are likely to uncover new applications for this compound in the coming years.